Cas no 916211-62-6 ((2,1,3-benzothiadiazol-5-ylmethyl)amine trifluoroacetate)

• Product Name: (2,1,3-benzothiadiazol-5-ylmethyl)amine trifluoroacetate
• CAS No: 916211-62-6
• MF: C₉H₈F₃N₃O₂S
• MW: 279.238930702209
• MDL: MFCD13193835
• CID: 4664977
• Update Time: 2025-10-30

(2,1,3-benzothiadiazol-5-ylmethyl)amine trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• (2,1,3-benzothiadiazol-5-ylmethyl)amine trifluoroacetate

• MDL： MFCD13193835
• Inchi： 1S/C7H7N3S.C2HF3O2/c8-4-5-1-2-6-7(3-5)10-11-9-6;3-2(4,5)1(6)7/h1-3H,4,8H2;(H,6,7)
• InChI Key： JDWGVRHGTXKYJH-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.C(C1C=CC2=NSN=C2C=1)N

Additional information on (2,1,3-benzothiadiazol-5-ylmethyl)amine trifluoroacetate

(2,1,3-benzothiadiazol-5-ylmethyl)amine trifluoroacetate and Its Significance in Modern Chemical Research

The compound with the CAS number 916211-62-6, specifically (2,1,3-benzothiadiazol-5-ylmethyl)amine trifluoroacetate, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in various scientific domains. The benzothiadiazole core and the amine functional group combined with the trifluoroacetate moiety contribute to its unique chemical properties, making it a valuable candidate for further exploration.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those containing benzothiadiazole scaffolds. These structures are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the amine group in (2,1,3-benzothiadiazol-5-ylmethyl)amine trifluoroacetate enhances its potential as a pharmacophore, enabling interactions with biological targets that could lead to novel therapeutic interventions.

One of the most compelling aspects of this compound is its versatility in drug design. The trifluoroacetate ester group not only influences the solubility and stability of the molecule but also opens up possibilities for further derivatization. This flexibility is particularly advantageous in medicinal chemistry, where subtle modifications can significantly alter biological activity. Researchers have been exploring various derivatives of benzothiadiazole-based compounds to optimize their pharmacokinetic profiles and enhance efficacy.

The significance of (2,1,3-benzothiadiazol-5-ylmethyl)amine trifluoroacetate is further underscored by its potential role in addressing emerging challenges in healthcare. With the rise of antibiotic-resistant bacteria and the need for new anticancer agents, compounds like this one offer promising leads for developing next-generation therapeutics. Recent studies have demonstrated that benzothiadiazole derivatives can inhibit key enzymes involved in bacterial biofilm formation and cancer cell proliferation. These findings highlight the compound's potential as a lead molecule for drug discovery efforts.

Moreover, the structural features of (2,1,3-benzothiadiazol-5-ylmethyl)amine trifluoroacetate make it an attractive candidate for computational studies and molecular modeling. These techniques are increasingly being employed to predict binding affinities and interactions with biological targets. By leveraging computational tools, researchers can accelerate the drug discovery process and identify optimal candidates for experimental validation. This interdisciplinary approach combining synthetic chemistry with computational biology is crucial for advancing our understanding of complex biological systems.

In conclusion, (2,1,3-benzothiadiazol-5-ylmethyl)amine trifluoroacetate (CAS no. 916211-62-6) is a compound of significant interest in modern chemical research. Its unique structural features and potential biological activities make it a valuable asset in the pursuit of novel therapeutics. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology.